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Compound of Interest

Compound Name: AIF-NOTA-c-d-VAP

Cat. No.: B12373501

An in-depth analysis of the biodistribution and pharmacokinetics of Aluminum Fluoride-18
labeled NOTA-conjugated c(RGDyK), a promising radiotracer for positron emission tomography
(PET) imaging of av33 integrin expression.

Introduction

The avB3 integrin is a key cell adhesion molecule involved in tumor angiogenesis, growth, and
metastasis. Its overexpression in various cancer types makes it an attractive target for
diagnostic imaging and targeted therapy. AIF-NOTA-c(RGDyK) is a radiolabeled peptide that
specifically binds to av33 integrin, allowing for non-invasive visualization and quantification of
its expression using PET. This document provides a comprehensive overview of the
biodistribution and pharmacokinetic profile of this tracer, based on preclinical studies.

Radiolabeling and Quality Control

The synthesis of [18F]AIF-NOTA-c(RGDyK) involves a one-step radiolabeling procedure.

Experimental Protocol: Radiolabeling of NOTA-
c(RGDyK)

» Preparation: A lyophilized kit containing NOTA-c(RGDyK) precursor, buffers, and a source of
aluminum (e.g., AICIs) is utilized.
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Fluoride-18 Activation: Aqueous [*8F]fluoride is produced via a cyclotron and is added to the
reaction mixture.

Complexation: The mixture is heated at 100°C for 15 minutes to facilitate the formation of the
stable [*®F]AIF complex with the NOTA chelator conjugated to the c(RGDyK) peptide.

Purification: The final product is purified using a C18 solid-phase extraction cartridge to
remove unreacted [*8F]fluoride and other impurities.

Quality Control: The radiochemical purity and identity of the final product are confirmed by
radio-thin-layer chromatography (radio-TLC) and high-performance liquid chromatography
(HPLC). The final product is dissolved in a physiologically compatible solution for injection.
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Radiolabeling Workflow

[*8F]Fluoride NOTA-c(RGDyK) Precursor Kit
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In Vivo Study Workflow
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« To cite this document: BenchChem. [Biodistribution and pharmacokinetics of AIF-NOTA-c-d-
VAP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373501#biodistribution-and-pharmacokinetics-of-
alf-nota-c-d-vap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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